4-{4-[4-ethyl-5-(1H-pyrazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-3-fluoropyridine

• IUPAC Name: 4-[4-[4-ethyl-5-(pyrazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-3-fluoropyridine
• InChI: InChI=1S/C18H22FN7/c1-2-26-17(13-25-9-3-7-21-25)22-23-18(26)14-5-10-24(11-6-14)16-4-8-20-12-15(16)19/h3-4,7-9,12,14H,2,5-6,10-11,13H2,1H3
• InChI Key: HZOPFURZJVEDGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C3=C(C=NC=C3)F)CN4C=CC=N4
• Molecular Formula: C18H22FN7
• Molecular Weight: 355.4 g/mol

Description

This compound belongs to a class of chemicals characterized by complex molecular structures involving pyrazole, triazole, and piperidine functional groups, alongside a fluoropyridine moiety. These components suggest a potential for diverse chemical reactions and significant biological activity, making it a subject of scientific research.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including nucleophilic aromatic substitution, reductive amination, and N-alkylation. These processes are carefully optimized to achieve high yields and purity. For instance, compounds like 4-substituted 4-(1H-1,2,3-triazol-1-yl)piperidine have been synthesized with yields ranging from 40-83%, demonstrating the complexity and efficiency of such synthetic routes (Huang et al., 2010).

Molecular Structure Analysis

Molecular structure analysis, including crystallography and NMR studies, provides detailed information about the spatial arrangement of atoms within the molecule. For related compounds, single crystal diffraction has been used to determine the planar or near-planar arrangements of the core structures, highlighting the importance of intermolecular interactions in defining the molecule's geometry and reactivity (Kariuki et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups, allowing for various reactions including cyclocondensation, nucleophilic substitution, and more. These reactions enable the introduction of diverse substituents, significantly altering the compound's chemical properties and potential applications. The synthesis of derivatives through such reactions showcases the versatility and reactivity of the core structure (Soboleva et al., 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the behavior of the compound under various conditions. Techniques like differential scanning calorimetry (DSC) and thermal gravimetric analysis (TGA) are employed to study these properties, providing insights into the stability and phase transitions of the compound under different thermal conditions (Ribet et al., 2005).